Cas no 1804525-62-9 (2-Amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine)
2-Amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7H7F3IN3O/c8-7(9,10)15-4-1-3(2-12)6(13)14-5(4)11/h1H,2,12H2,(H2,13,14)
- InChI Key: QTBHFYWSNIOCLD-UHFFFAOYSA-N
- SMILES: IC1=C(C=C(C(N)=N1)CN)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 216
- XLogP3: 1.8
- Topological Polar Surface Area: 74.2
2-Amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022002737-500mg |
2-Amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine |
1804525-62-9 | 97% | 500mg |
$950.60 | 2022-04-02 | |
| Alichem | A022002737-1g |
2-Amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine |
1804525-62-9 | 97% | 1g |
$1,797.60 | 2022-04-02 |
2-Amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 2-Amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine
Introduction to 2-Amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine (CAS No. 1804525-62-9)
2-Amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine (CAS No. 1804525-62-9) is a highly versatile and significant compound in the field of pharmaceutical chemistry. Its unique structural features, including the presence of an amino group, an iodine substituent, and a trifluoromethoxy moiety, make it a valuable intermediate in the synthesis of various biologically active molecules. This compound has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry.
The structure of 2-amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine consists of a pyridine core, which is a common scaffold in many pharmacologically relevant compounds. The pyridine ring is functionalized with an amino group at the 2-position, an iodine atom at the 6-position, and a trifluoromethoxy group at the 5-position. The presence of these functional groups imparts unique reactivity and binding properties, making it an attractive building block for medicinal chemists.
In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases. 2-Amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine has emerged as a key intermediate in the synthesis of small-molecule inhibitors that modulate critical biological pathways. For instance, its structural motif has been explored in the design of kinase inhibitors, which play a pivotal role in treating cancers and inflammatory diseases.
One of the most compelling aspects of 2-amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine is its ability to serve as a precursor for the synthesis of more complex molecules through various chemical transformations. The amino group at the 2-position can undergo coupling reactions with carboxylic acids or acid chlorides to form amides, while the iodine atom at the 6-position can be displaced by nucleophiles through cross-coupling reactions such as Suzuki or Stille couplings. Additionally, the trifluoromethoxy group can participate in electrophilic aromatic substitution reactions, further expanding its synthetic utility.
Recent studies have highlighted the importance of 2-amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine in the development of next-generation antiviral agents. The pyridine scaffold is known to interact with viral enzymes and proteins, making it an ideal candidate for designing inhibitors that disrupt viral replication cycles. For example, derivatives of this compound have shown promising activity against RNA-dependent RNA polymerases (RdRp) in several viruses, including influenza and coronaviruses.
The synthesis of 2-amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine typically involves multi-step organic reactions starting from commercially available pyridine derivatives. A common synthetic route includes halogenation at the desired positions followed by functional group modifications. The use of palladium-catalyzed cross-coupling reactions allows for precise installation of the iodine and trifluoromethoxy groups, ensuring high regioselectivity and yield.
In addition to its pharmaceutical applications, 2-amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine has found utility in materials science and agrochemical research. Its ability to form stable complexes with metal ions makes it a potential candidate for designing metal organic frameworks (MOFs) with tailored properties. Furthermore, its structural motifs have been explored in the development of novel herbicides and fungicides that target specific enzymes in plants and fungi.
The pharmacological profile of 2-amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine has been extensively studied in vitro and in vivo. Preclinical data suggest that derivatives of this compound exhibit potent activity against various disease targets without significant toxicity. This makes it an attractive candidate for further development into clinical candidates. Researchers are currently exploring its potential as a lead compound for treating neurological disorders, where modulation of neurotransmitter systems is crucial.
The future prospects for 2-amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine are vast and exciting. Advances in computational chemistry and artificial intelligence are enabling faster and more efficient virtual screening methods to identify novel derivatives with enhanced biological activity. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining high yields and purity.
In conclusion,2-amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine (CAS No. 1804525-62-9) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound,its importance is likely to grow, driving innovation across multiple scientific disciplines.
1804525-62-9 (2-Amino-3-(aminomethyl)-6-iodo-5-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)